Cas no 958451-78-0 ( )

  structure
  structure
Product Name: 
CAS No:958451-78-0
MF:C8H9BF2O3
MW:201.963069677353
CID:1001685
PubChem ID:45158723
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • [2-(difluoromethoxy)-3-methylphenyl]boronic acid
    • 2-difluoromethoxy-3-methyl-benzeneboronic acid
    • 958451-78-0
    • DTXSID50669681
    •  
    • Inchi: 1S/C8H9BF2O3/c1-5-3-2-4-6(9(12)13)7(5)14-8(10)11/h2-4,8,12-13H,1H3
    • InChI Key: HCNMYMKJTFLPOQ-UHFFFAOYSA-N
    • SMILES: FC(OC1C(B(O)O)=CC=CC=1C)F

Computed Properties

  • Exact Mass: 202.06100
  • Monoisotopic Mass: 202.0612806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69000
  • LogP: 0.27620
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